Cas no 771518-33-3 (N-(2-Cyano-3-methylbutan-2-yl)-2-((6-nitrobenzo[d]thiazol-2-yl)thio)acetamide)

• Product Name: N-(2-Cyano-3-methylbutan-2-yl)-2-((6-nitrobenzo[d]thiazol-2-yl)thio)acetamide
• CAS No: 771518-33-3
• MF: C₁₅H₁₆N₄O₃S₂
• MW: 364.442540168762
• CID: 6565988
• PubChem ID: 3983414
• Update Time: 2025-06-13

N-(2-Cyano-3-methylbutan-2-yl)-2-((6-nitrobenzo[d]thiazol-2-yl)thio)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Cyano-3-methylbutan-2-yl)-2-((6-nitrobenzo[d]thiazol-2-yl)thio)acetamide
• CHEMBL579799
• SR-01000053932-1
• EN300-26688740
• SR-01000053932
• Z19124884
• TCMDC-123610
• 771518-33-3
• AKOS033661005
• starbld0003418
• N-(1-cyano-1,2-dimethylpropyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]acetamide

• Inchi： 1S/C15H16N4O3S2/c1-9(2)15(3,8-16)18-13(20)7-23-14-17-11-5-4-10(19(21)22)6-12(11)24-14/h4-6,9H,7H2,1-3H3,(H,18,20)
• InChI Key： QHJANKBFWLYWGU-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(=CC=2S1)[N+](=O)[O-])CC(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 364.06638273g/mol
• Monoisotopic Mass: 364.06638273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 165Ų

Additional information on N-(2-Cyano-3-methylbutan-2-yl)-2-((6-nitrobenzo[d]thiazol-2-yl)thio)acetamide

N-(2-Cyano-3-methylbutan-2-yl)-2-((6-nitrobenzo[d]thiazol-2-yl)thio)acetamide: A Comprehensive Overview

N-(2-Cyano-3-methylbutan-2-yl)-2-((6-nitrobenzo[d]thiazol-2-yl)thio)acetamide (CAS No. 771518-33-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a detailed and comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of N-(2-Cyano-3-methylbutan-2-yl)-2-((6-nitrobenzo[d]thiazol-2-yl)thio)acetamide is defined by its core components: a cyano group, a methylbutanoyl moiety, and a nitrobenzothiazole ring system. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The cyano group is known for its electron-withdrawing effect, which can influence the reactivity and stability of the compound. The methylbutanoyl moiety adds steric bulk and hydrophobicity, while the nitrobenzothiazole ring system provides aromaticity and potential for π-electron interactions.

The synthesis of N-(2-Cyano-3-methylbutan-2-yl)-2-((6-nitrobenzo[d]thiazol-2-yl)thio)acetamide typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 6-nitrobenzothiazole with thioglycolic acid to form the thioester intermediate, followed by coupling with 2-cyano-3-methylbutanamine. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production in both academic and industrial settings.

In terms of biological activities, N-(2-Cyano-3-methylbutan-2-yl)-2-((6-nitrobenzo[d]thiazol-2-yl)thio)acetamide has demonstrated significant potential in various therapeutic areas. Recent studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Moreover, N-(2-Cyano-3-methylbutan-2-yl)-2-((6-nitrobenzo[d]thiazol-2-yl)thio)acetamide has been investigated for its anticancer properties. Preclinical studies have indicated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and death. These findings have sparked interest in further exploring the potential of this compound as an anticancer agent.

Recent research has also focused on the pharmacokinetic properties of N-(2-Cyano-3-methylbutan-2-yl)-2-((6-nitrobenzo[d]thiazol-2-yl)thio)acetamide. Studies have shown that it exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic applications, N-(2-Cyano-3-methylbutan-2-yl)-2-((6-nitrobenzo[d]thiazol-2-y l)thio)acetamide has been explored for its use as a tool compound in chemical biology research. Its unique structure makes it an excellent probe for studying protein-protein interactions and enzyme inhibition mechanisms. Researchers have utilized this compound to gain insights into the molecular basis of various diseases and to identify novel therapeutic targets.

The safety profile of N-(2-Cyano -3-methylbutan - 2 - yl ) - 2 - (( 6 - nit robe nz o [ d ] th i az ol - 2 - yl ) th io ) acet amide has been extensively evaluated through preclinical toxicology studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, N-( 2 - Cy ano - 3 - me th ylbu ta n - 2 - yl ) - 2 - (( 6 - ni trobe nz o [ d ] th i az ol - 2 - yl ) th io ) acet amide (CAS No. 771518 - 33 - 3) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, makes it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.